Cas no 1889077-21-7 (tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate
• CAS No: 1889077-21-7
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6612101
• PubChem ID: 116861117
• Update Time: 2025-10-19

tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1889077-21-7
• tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate
• EN300-7036740

• Inchi： 1S/C13H25NO3/c1-13(2,3)17-12(16)14(4)11(9-15)8-10-6-5-7-10/h10-11,15H,5-9H2,1-4H3
• InChI Key： WOIOKXUFPMUUOT-UHFFFAOYSA-N
• SMILES： OCC(CC1CCC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate

Comprehensive Introduction to tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate (CAS No. 1889077-21-7)

The compound tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate (CAS No. 1889077-21-7) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclobutyl ring and a hydroxypropan-2-yl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and its role in modulating biological pathways.

In recent years, the demand for N-methylcarbamate derivatives has surged, driven by their applications in medicinal chemistry. The tert-butyl protecting group in this compound enhances its stability, making it suitable for multi-step synthetic processes. This attribute aligns with the growing trend of green chemistry and sustainable synthesis, as it reduces waste and improves yield efficiency. Users searching for "tert-butyl carbamate synthesis" or "cyclobutyl derivatives in drug design" will find this compound particularly relevant.

The hydroxypropan-2-yl moiety in tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate offers functional flexibility, enabling further derivatization. This feature is critical for researchers exploring protease inhibitors or kinase modulators, as highlighted by frequent searches like "hydroxypropan-2-yl applications in pharmaceuticals." Additionally, the compound's cyclobutyl ring is a hotspot in fragment-based drug discovery, a trending topic in AI-driven drug development.

From a technical perspective, the CAS No. 1889077-21-7 ensures precise identification in global databases, addressing the need for accurate chemical referencing. This is especially important for compliance with REACH and other regulatory frameworks. The compound's solubility and reactivity profiles are frequently queried, reflecting user interest in "solubility of N-methylcarbamates" and "reactivity of cyclobutyl groups."

In summary, tert-butyl N-(1-cyclobutyl-3-hydroxypropan-2-yl)-N-methylcarbamate represents a cutting-edge tool for modern chemistry. Its structural features and synthetic utility cater to both academic and industrial needs, making it a standout candidate for future innovations. As searches for "advanced carbamate intermediates" and "cyclobutyl-based scaffolds" continue to rise, this compound is poised to play a pivotal role in next-generation research.